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Compound of Interest

Compound Name:
[2-(4-Chlorophenyl)phenyl]sulfonyl

chloride

CAS No.: 887344-37-8

Cat. No.: B1352784

Get Quote

CAS Number: 887344-37-8 Molecular Formula: C₁₂H₈Cl₂O₂S Molecular Weight: 287.16 g/mol

IUPAC Name: 2-(4-chlorophenyl)benzenesulfonyl chloride[1][2]

Executive Summary
[2-(4-Chlorophenyl)phenyl]sulfonyl chloride is a specialized organosulfur building block

characterized by a biphenyl core with orthogonal functionalization.[1] Unlike common para-

substituted sulfonyl chlorides, this molecule features a sulfonyl chloride group at the ortho (C2)

position relative to the biaryl axis, with a chlorine atom at the para (C4') position of the distal

ring.

This steric arrangement imparts unique reactivity profiles, making it a critical scaffold in the

synthesis of atropisomeric ligands, sterically constrained sulfonamide inhibitors, and advanced

agrochemicals. Its utility lies in its ability to introduce a lipophilic, electron-withdrawing biaryl

moiety into pharmacophores, modulating metabolic stability and binding affinity in drug targets

such as GPCRs and ion channels.[1]
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Chemical Identity & Structural Analysis[1][3][4]
The molecule consists of two benzene rings connected by a single bond.[1] The proximal ring

bears the highly reactive sulfonyl chloride electrophile, while the distal ring provides a lipophilic

anchor with a chloro-substituent that allows for further diversification (e.g., via Buchwald-

Hartwig amination or Suzuki coupling).

Property Data

CAS Number 887344-37-8

Appearance Off-white to pale yellow crystalline solid

Purity Grade Typically ≥97% (HPLC)

Solubility
Soluble in DCM, THF, Ethyl Acetate; Hydrolyzes

in water

Storage 2–8°C, under inert atmosphere (Argon/Nitrogen)

Melting Point
103–108°C (Analogous range; specific

polymorph dependent)

Structural Conformation
The ortho-substitution forces the two phenyl rings to twist out of planarity to minimize steric

clash between the sulfonyl group and the ortho-hydrogens of the adjacent ring. This non-planar

conformation is vital for disrupting pi-stacking in biological targets, often improving solubility

and selectivity of derived drugs.[1]

Synthetic Methodology
Direct chlorosulfonation of 4-chlorobiphenyl typically yields the para isomer due to steric

hindrance and electronic directing effects.[1] Therefore, the authoritative synthesis of the ortho

isomer requires a directed approach, most reliably via the Meerwein Chlorosulfonylation of the

corresponding aniline.

Protocol: Sandmeyer-Type Chlorosulfonylation
Objective: Convert 2-(4-chlorophenyl)aniline to the sulfonyl chloride with high regiocontrol.[1]
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Diazotization:

Dissolve 2-(4-chlorophenyl)aniline (1.0 eq) in concentrated HCl (3.0 eq) and glacial acetic

acid at -5°C.

Add aqueous NaNO₂ (1.1 eq) dropwise, maintaining temperature <0°C. Stir for 30 min to

form the diazonium salt.

Sulfonyl Group Installation:

Reagent Prep: Saturate glacial acetic acid with SO₂ gas. Add CuCl₂ (0.2 eq) as a catalyst.

[1]

Coupling: Pour the cold diazonium solution into the SO₂/CuCl₂ mixture.

Observation: Immediate nitrogen evolution indicates decomposition of the diazonium

species and capture by SO₂.[1]

Workup:

Pour mixture into ice water. The product precipitates as a solid.[1]

Filter, wash with cold water, and dry in a vacuum desiccator over P₂O₅.[1]

Purification: Recrystallization from hexane/CHCl₃ if necessary.[1]

2-(4-Chlorophenyl)aniline Diazonium Salt
(In situ)

NaNO2, HCl
-5°C

[2-(4-Chlorophenyl)phenyl]
sulfonyl chloride

Decomposition

SO2 / CuCl2 / AcOH

Capture

Click to download full resolution via product page

Figure 1: Meerwein chlorosulfonylation pathway ensuring ortho-regioselectivity.
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Reactivity Profile & Handling
The sulfonyl chloride moiety is highly electrophilic but less reactive than non-hindered analogs

(e.g., benzenesulfonyl chloride) due to the ortho-biaryl bulk.[1]

Key Reactions
Sulfonamide Formation (Aminolysis):

Reacts with primary/secondary amines in the presence of a base (TEA, DIPEA) or

pyridine.

Note: Reaction times may be prolonged (4–12h) compared to standard derivatives due to

steric shielding.[1]

Friedel-Crafts Sulfonylation:

In the presence of AlCl₃, it can cyclize intramolecularly to form chlorinated

dibenzothiophene dioxides (sulfones), a common side reaction if heating is uncontrolled.

Hydrolysis:

Rapidly converts to the sulfonic acid upon exposure to atmospheric moisture.[1] Strict

anhydrous handling is required.

[2-(4-Chlorophenyl)phenyl]
sulfonyl chloride

Biaryl Sulfonamides
(Drug Scaffold)

+ R-NH2 / Base

Sulfonic Acid
(Hydrolysis Product)

+ H2O (Moisture)

Sulfonate Esters
(Prodrugs)

+ R-OH / Base

Click to download full resolution via product page

Figure 2: Divergent reactivity pathways.[1] Moisture sensitivity requires anhydrous conditions.
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Applications in Drug Discovery
This scaffold is particularly valued in Fragment-Based Drug Discovery (FBDD).[1] The biaryl

system mimics hydrophobic pockets in proteins, while the sulfonyl group provides a rigid

geometry for hydrogen bonding.

GPCR Antagonists: The biphenyl motif is a classic privileged structure in Angiotensin II

receptor blockers (ARBs).[1]

Kinase Inhibitors: The 4-chloro group allows for late-stage functionalization to tune selectivity

against specific kinase isoforms.[1]

Ion Channel Modulators: Sulfonamides derived from this core have shown potential in

blocking voltage-gated sodium channels (Nav1.7).[1]

Safety & Handling Protocols
Hazard Class: Corrosive (Skin Corr.[1] 1B), Moisture Sensitive.[1]

Personal Protective Equipment (PPE):

Double nitrile gloves (breakthrough time <15 min for sulfonyl chlorides).[1]

Chemical splash goggles and face shield.[1]

Work strictly within a fume hood.[1]

Spill Management:

Do not use water.[1] Neutralize spills with solid sodium bicarbonate or lime before cleanup.

[1]

Storage:

Store in a tightly sealed vial under Argon at 4°C.

If the solid turns to a viscous oil or emits acrid fumes (HCl), hydrolysis has occurred.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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